Cas no 2199235-83-9 (2-{1-(9H-purin-6-yl)azetidin-3-ylmethyl}-6-(pyridin-3-yl)-2,3-dihydropyridazin-3-one)

• Product Name: 2-{1-(9H-purin-6-yl)azetidin-3-ylmethyl}-6-(pyridin-3-yl)-2,3-dihydropyridazin-3-one
• CAS No: 2199235-83-9
• MF: C₁₈H₁₆N₈O
• MW: 360.372641563416
• CID: 6056151
• PubChem ID: 126929333
• Update Time: 2025-07-14

2-{1-(9H-purin-6-yl)azetidin-3-ylmethyl}-6-(pyridin-3-yl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-{1-(9H-purin-6-yl)azetidin-3-ylmethyl}-6-(pyridin-3-yl)-2,3-dihydropyridazin-3-one
• AKOS032917185
• F6604-9407
• 2-{[1-(9H-purin-6-yl)azetidin-3-yl]methyl}-6-(pyridin-3-yl)-2,3-dihydropyridazin-3-one
• 2-[[1-(7H-purin-6-yl)azetidin-3-yl]methyl]-6-pyridin-3-ylpyridazin-3-one
• 2199235-83-9

• Inchi： 1S/C18H16N8O/c27-15-4-3-14(13-2-1-5-19-6-13)24-26(15)9-12-7-25(8-12)18-16-17(21-10-20-16)22-11-23-18/h1-6,10-12H,7-9H2,(H,20,21,22,23)
• InChI Key： RHDFHARFBKCOQG-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C2C=NC=CC=2)=NN1CC1CN(C2C3=C(N=CN3)N=CN=2)C1

Computed Properties

• Exact Mass: 360.14470716g/mol
• Monoisotopic Mass: 360.14470716g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 103Ų

Additional information on 2-{1-(9H-purin-6-yl)azetidin-3-ylmethyl}-6-(pyridin-3-yl)-2,3-dihydropyridazin-3-one

Introduction to 2-{1-(9H-purin-6-yl)azetidin-3-ylmethyl}-6-(pyridin-3-yl)-2,3-dihydropyridazin-3-one and Its Significance in Modern Chemical Biology

The compound with the CAS number 2199235-83-9, specifically named as 2-{1-(9H-purin-6-yl)azetidin-3-ylmethyl}-6-(pyridin-3-yl)-2,3-dihydropyridazin-3-one, represents a fascinating molecule in the realm of chemical biology. This heterocyclic compound combines multiple pharmacophoric elements that have garnered significant attention in recent years due to its potential applications in drug discovery and therapeutic development. The structural framework of this molecule integrates a purine moiety, an azetidine ring, and a dihydropyridazine core, each contributing unique properties that make it a compelling candidate for further investigation.

One of the most striking features of this compound is its purine scaffold, which is a well-known pharmacophore in medicinal chemistry. Purine derivatives have been extensively studied for their biological activities, including roles as antiviral, anticancer, and antimicrobial agents. The presence of the 9H-purin-6-yl group in this compound suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating cellular processes. This aspect has made it a subject of interest for researchers exploring novel therapeutic strategies.

The azetidine ring in the molecular structure adds another layer of complexity and functionality. Azetidine derivatives are known for their ability to engage with various biological systems, often serving as key intermediates in the synthesis of more complex molecules. In this context, the 1-(9H-purin-6-yl)azetidin-3-ylmethyl moiety not only enhances the compound's structural diversity but also opens up possibilities for diverse biological interactions. The incorporation of this group may influence the compound's solubility, bioavailability, and overall pharmacokinetic profile, making it an attractive scaffold for drug design.

The pyridin-3-yl substituent further enriches the chemical space explored by this molecule. Pyridine derivatives are ubiquitous in pharmaceuticals due to their ability to form hydrogen bonds and interact with aromatic pockets in biological targets. The specific positioning of the pyridin-3-yl group at the 6-position of the dihydropyridazine core suggests a deliberate design choice aimed at optimizing binding affinity and selectivity. This strategic placement could enhance the compound's interaction with specific enzymes or receptors, potentially leading to improved therapeutic efficacy.

The dihydropyridazine core itself is a relatively less explored motif compared to other heterocyclic systems like pyrimidines or purines. However, recent studies have highlighted the potential of dihydropyridazine derivatives as scaffolds for developing novel bioactive compounds. Their unique electronic properties and ability to adopt multiple conformations make them versatile platforms for drug discovery. The presence of this moiety in our compound not only contributes to its structural novelty but also positions it as a promising candidate for further exploration.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds with unprecedented accuracy. These tools have been instrumental in identifying potential lead compounds for various therapeutic areas. In the case of 2-{1-(9H-purin-6-yl)azetidin-3-ylmethyl}-6-(pyridin-3-yl)-2,3-dihydropyridazin-3-one, computational studies have suggested that it may exhibit inhibitory activity against certain enzymes implicated in diseases such as cancer and inflammation. These predictions are based on its structural features and alignment with known bioactive molecules.

In vitro studies have begun to validate these computational findings by assessing the compound's interaction with relevant biological targets. Initial results indicate that this molecule can modulate enzyme activity in a manner consistent with its predicted mechanism of action. For instance, preliminary data suggest that it may interfere with key signaling pathways involved in cancer progression or inflammatory responses. These findings are particularly exciting given the growing interest in targeting these pathways for therapeutic intervention.

The synthesis of 2-{1-(9H-purin-6-yl)azetidin-3-ylmethyl}-6-(pyridin-3-yl)-2,3-dihydropyridazin-3-one represents another area where significant progress has been made. Modern synthetic methodologies have allowed chemists to construct complex molecular frameworks with high precision and efficiency. The synthetic route developed for this compound leverages cutting-edge techniques such as transition-metal-catalyzed reactions and asymmetric synthesis to ensure high yields and enantioselectivity. These advancements not only facilitate the production of larger quantities of the compound but also enable modifications to its structure for further optimization.

The potential applications of this compound extend beyond its initial discovery as a bioactive molecule. Its unique structural features make it a valuable tool for studying fundamental aspects of drug-receptor interactions. By investigating how different parts of its structure contribute to its biological activity, researchers can gain insights into general principles that govern molecular recognition and drug design. These insights are crucial for developing next-generation drugs that are more effective and less prone to resistance.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 2-{1-(9H-purin-6-yll)azetidin]-3-ylmethyl}-6-(pyridine]-33-y1)-dihydropyrazolin]-31-one (CAS no 2199235_83_9) will play an increasingly important role in drug discovery efforts. Their multifaceted structural features offer opportunities for designing molecules with tailored properties that address unmet medical needs. The ongoing exploration of this compound underscores the dynamic nature of chemical biology and its potential to transform healthcare through innovative approaches.